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Compound of Interest

Compound Name: 5-Bromo-2-iodopyrimidine

Cat. No.: B048921

This guide provides critical safety, handling, and disposal protocols for the use of 5-Bromo-2-
iodopyrimidine in laboratory settings. Adherence to these procedures is essential for ensuring
the safety of researchers, scientists, and drug development professionals, as well as protecting
the environment.

Chemical Identifier:

Name: 5-Bromo-2-iodopyrimidine

CAS Number: 183438-24-6

Molecular Formula: CaH2BrIN2

Molecular Weight: 282.88 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)

5-Bromo-2-iodopyrimidine is classified as a hazardous substance. It is harmful if swallowed,
causes skin irritation, and can cause serious eye damage.[1] Appropriate personal protective
equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
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Protection Type Specification Standard

Safety glasses with side-

shields or chemical safety
) ) NIOSH (US) or EN 166 (EU)
Eye/Face Protection goggles. A face shield should

be worn if there is a splash approved.
hazard.
Chemical-resistant gloves
(e.g., nitrile rubber) and a lab Gloves must comply with
Skin Protection coat. For extensive handling, a  Regulation (EU) 2016/425 and
complete chemical-resistant standard EN 374.

suit may be necessary.

A NIOSH-approved N95 dust
mask or an air-purifying

respirator is required if dust or
NIOSH (US) or EN 143 (EU)

Respiratory Protection aerosols are likely to be
approved.

generated. All work should be
conducted in a chemical fume
hood.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 5-Bromo-2-iodopyrimidine is crucial to minimize the risk of
exposure and contamination.

1. Preparation:

e Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-iodopyrimidine is readily accessible.
 Verify that all necessary PPE is available and in good condition.

o Confirm that a properly functioning chemical fume hood is available.

o Prepare all necessary equipment and reagents before handling the compound.

2. Handling:
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Conduct all weighing and transfer operations within a chemical fume hood to minimize
inhalation exposure.

Avoid generating dust.
Keep the container tightly closed when not in use.
Do not eat, drink, or smoke in the handling area.
Wash hands thoroughly with soap and water after handling.
. Storage:
Store in a cool, dry, and well-ventilated place.[2]
Keep the container tightly closed.
Store away from incompatible materials, such as oxidizing agents.[2][3]

The storage class for this chemical is 11 - Combustible Solids.

Emergency Procedures

First Aid Measures:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.nbinno.com/?news/gp-5-bromo-2-iodopyrimidine-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-5-bromo-2-iodopyrimidine-comprehensive-overview-and-applications
https://www.fishersci.com/store/msds?partNumber=AC204300250&productDescription=5-BROMOPYRIMIDINE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.

Seek immediate medical attention.

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ]
artificial respiration. Call a poison center or
doctor if you feel unwell.
Do NOT induce vomiting. Rinse mouth
) thoroughly with water. Never give anything by
Ingestion

mouth to an unconscious person. Seek

immediate medical attention.

Spill and Leak Procedures:

Ensure adequate ventilation.

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material and place it into a suitable, labeled container
for disposal. Avoid creating dust.

Do not use air hoses for cleaning.

Prevent the spill from entering drains or waterways.

Disposal Plan

All waste containing 5-Bromo-2-iodopyrimidine must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations. Never dispose of this
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chemical down the drain or in regular trash.
Waste Segregation and Collection:

o Solid Waste: Collect contaminated lab supplies (e.g., weighing paper, gloves, pipette tips) in
a designated, clearly labeled solid hazardous waste container.

e Liquid Waste: If 5-Bromo-2-iodopyrimidine is in a solution, it should be collected in a
dedicated halogenated organic solvent waste container.

o Container Requirements: Use a dedicated, properly labeled, and sealed container made of a
compatible material (e.g., polyethylene). Ensure the container is in good condition with a
secure, leak-proof closure.

Labeling and Storage:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical name
"5-Bromo-2-iodopyrimidine,” and the appropriate hazard pictograms.

e The accumulation start date must be clearly marked on the label.

o Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.

Final Disposal:

e The final disposal of 5-Bromo-2-iodopyrimidine must be handled by a licensed and
certified hazardous waste disposal company.[2]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

Workflow for Safe Handling of 5-Bromo-2-
ilodopyrimidine
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Safe Handling Workflow for 5-Bromo-2-iodopyrimidine
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Caption: Workflow for the safe handling and disposal of 5-Bromo-2-iodopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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